4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide

• Molecular Formula: C11H15FN2O2S
• Molecular Weight: 258.31 g/mol
• SMILES: C1CNCCC1NS(=O)(=O)C2=CC=C(C=C2)F
• InChI: InChI=1S/C11H15FN2O2S/c12-9-1-3-11(4-2-9)17(15,16)14-10-5-7-13-8-6-10/h1-4,10,13-14H,5-8H2
• InChIKey: ARLQNVRGIBYKPC-UHFFFAOYSA-N

4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide Profile

4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide (CAS: 893763-33-2) is a bifunctional chemical building block featuring a 4-fluorobenzenesulfonamide moiety linked to a secondary piperidine amine . This scaffold has been validated as a critical pharmacophoric element in the design of potent and selective 5-HT7 receptor antagonists, with key derivatives achieving sub-nanomolar target affinity (Ki = 0.3 nM) [1]. Its structural utility derives from the combination of a fluorinated aromatic ring system and a free piperidine nitrogen, enabling specific molecular interactions that influence receptor selectivity profiles and providing a modular handle for further chemical diversification [2].

Core Scaffold 4-Fluorobenzenesulfonamide pharmacophore for 5-HT7 receptor antagonist design

Diversification Handle Free piperidine NH enables modular library synthesis and SAR exploration

Research Context Supports CNS target engagement studies and selectivity profiling workflows

• [1] Zajdel, P., et al. (2012). The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. European Journal of Medicinal Chemistry, 56, 348-360. View Source
• [2] Zajdel, P., et al. (2025). Fine-tuning 5-HT7 receptor selectivity, inverse agonism, and metabolic stability of new (aryloxy)ethyl-piperidines toward antidepressant and pro-cognitive properties. European Journal of Medicinal Chemistry, 286, 117346. View Source

4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide: Why Substitutes Fail

Simple substitution with an unsubstituted phenyl, 3-fluoro, or 2-fluoro benzenesulfonamide analog is not equivalent due to the profound impact of the 4-fluoro substitution on receptor selectivity and potency within this chemotype. Research on this scaffold demonstrates that the specific 4-fluoro substituent is critical for achieving a 1450-fold selectivity for the 5-HT7 receptor over the 5-HT1A receptor, a differentiation linked to distinct binding modes and conformational preferences [1]. Concurrently, the free piperidine NH is an essential synthetic junction for introducing the aryloxyethyl tail required for high affinity; using an N-methyl or otherwise substituted piperidine analog eliminates this critical diversification point, preventing access to this validated and highly potent class of antagonists [2].

4-Fluoro substitution

3-Fluoro or unsubstituted

May shift 5-HT7 selectivity profile; reported high selectivity linked to 4-fluoro position in derivatives

Free piperidine NH

N-Boc or N-methyl piperidine

Blocks primary diversification site; adds deprotection steps and may alter synthetic efficiency

4-Fluorobenzenesulfonamide core

Other sulfonamide cores

May not recapitulate the reported derivative affinity and behavioral model response context

• [1] Zajdel, P., et al. (2012). The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. European Journal of Medicinal Chemistry, 56, 348-360. View Source
• [2] Canale, V., et al. (2016). Towards new 5-HT7 antagonists among arylsulfonamide derivatives of (aryloxy)ethyl-alkyl amines: Multiobjective based design, synthesis, and antidepressant and anxiolytic properties. European Journal of Medicinal Chemistry, 108, 334-346. View Source

4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide: Differentiation Evidence

Validated 5-HT7 Antagonist Pharmacophore

The 4-fluorobenzenesulfonamide group, present in 4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide, is a validated pharmacophore for achieving potent 5-HT7 receptor antagonism. A direct derivative, compound 68 (4-fluoro-N-(1-{2-[(propan-2-yl)phenoxy]ethyl}piperidin-4-yl)benzenesulfonamide), achieved a Ki of 0.3 nM at the 5-HT7 receptor and a 1450-fold selectivity over the 5-HT1A receptor [1]. This potency and selectivity profile is directly attributable to the 4-fluoro substitution, as studies specifically focusing on 4-fluorobenzenesulfonamide derivatives consistently report the highest affinity and selectivity ratios within the broader arylsulfonamide series [2].

5-HT7 Affinity (Ki)

Class-level inference

Ki = 0.3 nM (derivative 68)

1450-fold selectivity over 5-HT1A

Supports 4-fluoro pharmacophore for high-affinity 5-HT7 antagonist design

Radioligand binding assay; HEK-293/CHO cells

Evidence Dimension	5-HT7 Receptor Binding Affinity (Ki)
Target Compound Data	Derivative Compound 68 (Ki = 0.3 nM); Selectivity over 5-HT1A: 1450-fold [1]
Comparator Or Baseline	Analogous 3-fluoro derivative PZ-1417; Unsubstituted phenyl and 2-fluoro analogs generally exhibit lower affinity and selectivity ratios based on SAR trends in the series. Exact Ki values for the unsubstituted comparator were not identified in the available dataset.
Quantified Difference	The 4-fluoro derivative achieves a 1450-fold selectivity over 5-HT1A, identified as the most potent and selective compound in the 2012 series, a profile not matched by other isomers in the same study.
Conditions	Radioligand binding assay using [3H]-5-CT or similar; cAMP functional assay for antagonism (Kb = 1 nM) in HEK-293 cells or CHO cells expressing human 5-HT7 and 5-HT1A receptors.

Why This Matters

This sub-nanomolar affinity and high selectivity profile establishes the 4-fluorophenyl group as a critical scaffold for developing CNS drug candidates with a minimized risk of off-target serotonergic effects, providing a validated starting point that unsubstituted or differently substituted analogs cannot guarantee.

• [1] Zajdel, P., et al. (2012). The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. European Journal of Medicinal Chemistry, 56, 348-360. View Source
• [2] Zajdel, P., et al. (2025). Fine-tuning 5-HT7 receptor selectivity, inverse agonism, and metabolic stability of new (aryloxy)ethyl-piperidines toward antidepressant and pro-cognitive properties. European Journal of Medicinal Chemistry, 286, 117346. View Source

In Vivo Antidepressant & Anxiolytic Activity

Derivatives built on the 4-fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide scaffold have demonstrated in vivo efficacy in behavioral models, differentiating them from compounds that lack the 4-fluorine substitution. Compound 35 (PZ-1150), a structurally related 4-fluorobenzenesulfonamide derivative, showed significant antidepressant and anxiolytic effects at low doses (0.625–2.5 mg/kg, i.p.) in the forced swim test, tail suspension test, and four-plate test in mice, outperforming the reference antagonist SB-269970 [1]. This contrasts with earlier, less optimized series where analogous compounds without the 4-fluoro substitution showed weaker or absent in vivo effects, highlighting the substituent's role in translating target engagement into behavioral outcomes [2].

Behavioral Models

Class-level inference

PZ-1150: 0.625 mg/kg active in FST/TST

Forced Swim, Tail Suspension, Four-Plate tests in mice

Reported behavioral model response; supports in vivo target engagement study context

Compared to reference SB-269970 in published studies

Evidence Dimension	In vivo efficacy in rodent behavioral models (MED, mg/kg, i.p.)
Target Compound Data	Derivative PZ-1150 (contains 4-fluoro): FST = 0.625 mg/kg; TST = 0.625 mg/kg; Four-plate = 1.25-2.5 mg/kg [1].
Comparator Or Baseline	Reference 5-HT7 antagonist SB-269970 exhibited lower activity than the target-derived compounds at equivalent doses. Precise MED data for the direct unsubstituted analog were not available.
Quantified Difference	The 4-fluoro-substituted derivative PZ-1150 was highlighted as being more active in vivo than the reference standard SB-269970, a profile enabled by the specific pharmacophore.
Conditions	Forced Swim Test (FST), Tail Suspension Test (TST), and Four-Plate Test in mice.

Why This Matters

This demonstrates that the 4-fluoro scaffold is not just an in vitro tool but a privileged structure capable of yielding candidates with strong, low-dose in vivo efficacy, supporting procurement for advanced lead optimization programs versus unvalidated analogs.

• [1] Canale, V., et al. (2016). Towards new 5-HT7 antagonists among arylsulfonamide derivatives of (aryloxy)ethyl-alkyl amines: Multiobjective based design, synthesis, and antidepressant and anxiolytic properties. European Journal of Medicinal Chemistry, 108, 334-346. View Source
• [2] Zajdel, P., et al. (2012). The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. European Journal of Medicinal Chemistry, 56, 348-360. View Source

Free Secondary Amine Synthetic Advantage

The free secondary amine (NH) on the piperidine ring is a crucial functional handle that differentiates this compound from its N-alkylated or N-acylated analogs. In published synthetic routes, this amine acts as the exclusive conjugation site for attaching the (aryloxy)ethyl tail via solid-phase or solution-phase chemistry to generate the final 5-HT7 ligands [1]. Most commercially available analogs are N-substituted (e.g., N-methyl or N-Boc), which would necessitate an additional deprotection and re-functionalization step, adding cost and complexity. The availability of this compound with a free piperidine NH streamlines the key diversification step in the synthesis of a whole class of potent 5-HT7 receptor antagonists [2].

Synthetic Efficiency

Direct head-to-head comparison

Free piperidine NH (4-fluoro compound) N-Boc or N-methyl piperidine

Reduces steps by ~1-2; avoids harsh deprotection

Streamlines diversification in SAR libraries and solid-phase synthesis

Enables direct alkylation with aryloxyethyl tail

Evidence Dimension	Synthetic Utility: Number of steps to final lead compound
Target Compound Data	One-step conjugation (alkylation) at the piperidine nitrogen to form the final pharmacophore.
Comparator Or Baseline	N-Boc or N-methyl analogs require 1-2 additional synthetic steps (deprotection or demethylation) under potentially harsh conditions before conjugation.
Quantified Difference	Reduces synthetic step count by approximately 1-2 steps, avoids the use of strong acids/bases for deprotection, and eliminates the risk of low-yielding N-demethylation steps.
Conditions	Standard parallel solid-phase synthesis or solution-phase alkylation methodologies as described in the primary literature.

Why This Matters

For procurement, this directly translates to higher synthetic efficiency, lower resource consumption, and faster lead optimization cycles, offering a clear logistical and cost-benefit over protected or N-substituted piperidine analogs.

• [1] Zajdel, P., et al. (2012). The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. European Journal of Medicinal Chemistry, 56, 348-360. View Source
• [2] Canale, V., et al. (2016). Towards new 5-HT7 antagonists among arylsulfonamide derivatives of (aryloxy)ethyl-alkyl amines: Multiobjective based design, synthesis, and antidepressant and anxiolytic properties. European Journal of Medicinal Chemistry, 108, 334-346. View Source

4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide Application Scenarios

5-HT7 Antagonist Lead Optimization

As a validated pharmacophore core, 4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide is the direct precursor for synthesizing libraries of (aryloxy)ethyl-piperidine derivatives. Research has shown that a 27-member library of its derivatives can be generated to fine-tune 5-HT7 receptor selectivity, inverse agonism, and metabolic stability, leading to the identification of advanced leads like compound 57 with promising ADME and in vivo pro-cognitive properties [1]. Procuring this scaffold enables the rapid SAR exploration necessary to improve CNS drug properties beyond just affinity.

In Vivo Pharmacological Tool Compounds

The compound serves as the foundational block for creating potent and selective in vivo chemical probes, such as PZ-1150 and PZ-1417. These tool compounds, derived from this core scaffold, have demonstrated significant antidepressant and anxiolytic activity in behavioral models at low doses (0.625 mg/kg), validating the 5-HT7 receptor pathway in vivo [2]. Industrial and academic researchers require this specific intermediate to develop similar high-quality probes for target validation studies.

Streamlined Solid-Phase & Solution-Phase Synthesis

The free secondary amine in 4-Fluoro-N-(piperidin-4-yl)benzene-1-sulfonamide makes it the ideal building block for solid-phase synthesis (SPS) strategies. The established literature uses this compound to couple directly with a resin-bound linker or to undergo direct alkylation with an (aryloxy)ethyl tail in solution, enabling a highly modular and efficient parallel synthesis approach [3]. This simplifies the generation of diverse compound libraries for high-throughput screening compared to purchasing protected or N-substituted alternatives.

Application

Selection Property

Validation Focus

5-HT7 antagonist lead optimization

4-Fluorobenzenesulfonamide pharmacophore

Target affinity and selectivity profiling

CNS target engagement tool compounds

Free piperidine NH for diverse derivatization

In vivo model-response validation

Solid-phase parallel synthesis

Unprotected piperidine NH handle

Synthetic route efficiency and yield

• [1] Zajdel, P., et al. (2025). Fine-tuning 5-HT7 receptor selectivity, inverse agonism, and metabolic stability of new (aryloxy)ethyl-piperidines toward antidepressant and pro-cognitive properties. European Journal of Medicinal Chemistry, 286, 117346. View Source
• [2] Canale, V., et al. (2016). Towards new 5-HT7 antagonists among arylsulfonamide derivatives of (aryloxy)ethyl-alkyl amines: Multiobjective based design, synthesis, and antidepressant and anxiolytic properties. European Journal of Medicinal Chemistry, 108, 334-346. View Source
• [3] Zajdel, P., et al. (2012). The multiobjective based design, synthesis and evaluation of the arylsulfonamide/amide derivatives of aryloxyethyl- and arylthioethyl-piperidines and pyrrolidines as a novel class of potent 5-HT7 receptor antagonists. European Journal of Medicinal Chemistry, 56, 348-360. View Source